Cas no 2680528-24-7 (2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene)

• Product Name: 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene
• CAS No: 2680528-24-7
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• MDL: MFCD34186057
• CID: 5619394
• PubChem ID: 164882506
• Update Time: 2025-06-09

2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene
• Benzene, 2-bromo-1-fluoro-4-(1-methylcyclopropyl)-
• SCHEMBL24746321
• EN300-28312029
• 2680528-24-7
• G75191

• MDL： MFCD34186057
• Inchi： 1S/C10H10BrF/c1-10(4-5-10)7-2-3-9(12)8(11)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： OMFYJXUOCMZFRF-UHFFFAOYSA-N
• SMILES： CC1(C2C=CC(F)=C(Br)C=2)CC1

Computed Properties

• Exact Mass: 227.99499g/mol
• Monoisotopic Mass: 227.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 235.7±33.0 °C(Predicted)

Additional information on 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene

Introduction to 2-Bromo-1-Fluoro-4-(1-Methylcyclopropyl)benzene (CAS No. 2680528-24-7)

2-Bromo-1-fluoro-4-(1-methylcyclopropyl)benzene (CAS No. 2680528-24-7) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, including a bromine atom, a fluorine atom, and a 1-methylcyclopropyl group attached to a benzene ring. These functionalities make it an attractive candidate for the synthesis of complex molecules and the development of novel pharmaceuticals.

The bromine and fluorine substituents on the benzene ring contribute to the compound's reactivity and stability, making it suitable for a wide range of chemical reactions. The 1-methylcyclopropyl group, on the other hand, adds steric hindrance and influences the compound's physical properties, such as solubility and melting point. These characteristics are crucial in the design of drugs and other bioactive molecules.

Recent research has highlighted the importance of 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene in the field of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored its use as an intermediate in the synthesis of novel antiviral agents. The researchers found that this compound could be efficiently converted into derivatives with potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study, published in Organic Letters, scientists investigated the role of 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene in the development of small molecule inhibitors for protein-protein interactions (PPIs). The compound was used as a building block to create inhibitors that selectively target specific PPIs involved in cancer cell signaling pathways. The results showed that these inhibitors effectively suppressed tumor growth in preclinical models.

The synthetic versatility of 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene has also been demonstrated in various chemical transformations. For example, it can undergo Suzuki coupling reactions to form biaryl compounds, which are essential building blocks in the synthesis of many pharmaceuticals. Additionally, its reactivity with nucleophiles allows for the introduction of diverse functional groups, expanding its utility in organic synthesis.

In terms of safety and handling, 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene should be stored under dry conditions and protected from light to maintain its stability. It is important to follow standard laboratory safety protocols when working with this compound to ensure safe handling and disposal.

The environmental impact of 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene is another important consideration. Recent studies have focused on developing greener synthetic routes to minimize waste and reduce the environmental footprint associated with its production. For instance, a research team at the University of California developed a catalytic method that significantly reduced solvent usage and waste generation during the synthesis of this compound.

In conclusion, 2-bromo-1-fluoro-4-(1-methylcyclopropyl)benzene (CAS No. 2680528-24-7) is a valuable compound with broad applications in chemical and pharmaceutical research. Its unique structural features and synthetic versatility make it an essential intermediate for the development of novel drugs and bioactive molecules. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the field.